Cas no 126412-05-3 (2-Propanone,1-(1-methyl-2-pyrrolidinylidene)-, (1E)-)

• Product Name: 2-Propanone,1-(1-methyl-2-pyrrolidinylidene)-, (1E)-
• CAS No: 126412-05-3
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 103446
• PubChem ID: 12758234
• Update Time: 2025-04-18

2-Propanone,1-(1-methyl-2-pyrrolidinylidene)-, (1E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone,1-(1-methyl-2-pyrrolidinylidene)-, (1E)-
• 2-Propanone, 1-(1-methyl-2-pyrrolidinylidene)-, (E)- (9CI)
• 126412-05-3
• (1E)-1-(1-Methylpyrrolidin-2-ylidene)propan-2-one

• Inchi： 1S/C8H13NO/c1-7(10)6-8-4-3-5-9(8)2/h6H,3-5H2,1-2H3/b8-6+
• InChI Key： CXSJAGTXTKECJV-SOFGYWHQSA-N
• SMILES： O=C(C)/C=C1\CCCN\1C

Computed Properties

• Exact Mass: 139.09979
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines